Cas no 215433-49-1 ((R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid)

(R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid is a chiral binaphthyl-based diboronic acid derivative, primarily employed as a key intermediate in asymmetric synthesis and cross-coupling reactions. Its rigid, axially chiral structure enhances stereoselectivity in catalytic transformations, making it valuable for constructing enantiomerically pure compounds. The dimethoxy groups improve solubility and electronic properties, facilitating its use in Suzuki-Miyaura couplings and other boronic acid-mediated reactions. This compound is particularly useful in pharmaceutical and materials chemistry, where precise control over molecular configuration is critical. Its stability under typical reaction conditions and compatibility with diverse functional groups further underscore its utility in advanced synthetic applications.
(R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid structure
215433-49-1 structure
Product Name:(R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid
CAS No:215433-49-1
MF:C22H20B2O6
MW:402.012606620789
MDL:MFCD09027249
CID:1037021
PubChem ID:10716074
Update Time:2025-06-11

(R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-(2,2'-Dimethoxy-[1,1'-biphthalene]-3,3'-diyl)diboronic acid
    • (R)-(2,2'-Dimethoxy-[1,1'-binaphthalene]-3,3'-diyl)diboronic acid
    • (R)-2,2'-dimethoxy-1,1'-binaphthalene-3,3'-diboronic acid
    • (S)-2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diboronic acid
    • 2,2'-dimethoxy-1,1'-binaphthyl-3,3'-boronic acid
    • 2,2'-dimethoxy-1,1'-binaphthyl-3,3'-diboronic acid
    • AK109911
    • AK110064
    • ANW-42609
    • CTK8B3491
    • SureCN3828962
    • C22H20B2O6
    • (S)-(2,2'-Dimethoxy-[1,1'-binaphthalene]-3,3'-diyl)diboronic acid
    • SCHEMBL3828962
    • MFCD09027249
    • 428874-68-4
    • (S)-2,2'-Dimethoxy-1,1'-binaphthyl-3,3'-diyldiboronic acid
    • CS-0198458
    • (R)-2,2'-Dimethoxy-(1,1'-binapthalene)-3,3'-diboronic acid
    • 220204-00-2
    • AKOS016009212
    • (2,2'-Dimethoxy-[1,1'-binaphthalene]-3,3'-diyl)diboronic acid
    • (S)-2,2''-Dimethoxy-1,1''-binaphthalene-3,3''-diboronic Acid
    • AKOS015894096
    • VIA20400
    • [4-(3-borono-2-methoxy-1-naphthyl)-3-methoxy-2-naphthyl]boronic acid
    • (S)-2,2'-Dimethoxy-(1,1'-binapthalene)-3,3'-diboronic acid
    • 215433-49-1
    • (S)-(2,2'-Dimethoxy-[1,1'-binaphthalene]-3,3'-diyl)diboronicacid
    • [4-(3-borono-2-methoxynaphthalen-1-yl)-3-methoxynaphthalen-2-yl]boronic acid
    • G63133
    • [3'-(dihydroxyboranyl)-2,2'-dimethoxy-[1,1'-binaphthalen]-3-yl]boronic acid
    • (R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid
    • MDL: MFCD09027249
    • Inchi: 1S/C22H20B2O6/c1-29-21-17(23(25)26)11-13-7-3-5-9-15(13)19(21)20-16-10-6-4-8-14(16)12-18(24(27)28)22(20)30-2/h3-12,25-28H,1-2H3
    • InChI Key: PNKNNZOHEMBDRL-UHFFFAOYSA-N
    • SMILES: O(C)C1C(B(O)O)=CC2C=CC=CC=2C=1C1=C(C(B(O)O)=CC2C=CC=CC1=2)OC

Computed Properties

  • Exact Mass: 402.1445987g/mol
  • Monoisotopic Mass: 402.1445987g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.4Ų

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(R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid Suppliers

Amadis Chemical Company Limited
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(CAS:215433-49-1)(R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid
Order Number:A1007662
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:06
Price ($):582.0
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Additional information on (R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid

Comprehensive Overview of (R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid (CAS No. 215433-49-1)

The compound (R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid (CAS No. 215433-49-1) is a highly specialized chiral diboronic acid derivative, widely recognized for its pivotal role in asymmetric synthesis and catalysis. With its unique binaphthalene backbone and strategically positioned dimethoxy and diboronic acid functional groups, this molecule has garnered significant attention in pharmaceutical research, materials science, and organic chemistry. Its enantioselective properties make it indispensable for constructing complex molecular architectures, particularly in the development of chiral ligands and catalysts.

In recent years, the demand for chiral building blocks like (R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently inquire about its applications in Suzuki-Miyaura cross-coupling reactions, a topic dominating academic and industrial discussions. This compound’s ability to facilitate C-C bond formation under mild conditions aligns with the growing emphasis on sustainable synthetic methodologies. Additionally, its optical purity and stereochemical stability are often highlighted in forums and publications, addressing common questions about its handling and storage.

The structural features of CAS No. 215433-49-1 also make it a candidate for supramolecular chemistry and sensor development. Its boronic acid moieties enable selective binding to diols and sugars, a property exploited in glucose sensing and diagnostic tools. This versatility has spurred interest in its potential for bioconjugation and targeted drug delivery systems, topics frequently searched in conjunction with boronic acid derivatives. Moreover, its fluorescence properties are explored for imaging applications, further broadening its utility.

From a synthetic perspective, the preparation of (R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid involves meticulous control of enantiomeric excess, a challenge often discussed in organic chemistry communities. Optimized protocols for its synthesis are highly sought after, particularly those emphasizing atom economy and catalytic efficiency. The compound’s compatibility with transition-metal catalysts and organocatalysts further enhances its appeal, making it a staple in high-impact journals and patent applications.

In summary, (R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid (CAS No. 215433-49-1) exemplifies the convergence of chirality, functionality, and versatility in modern chemistry. Its applications span from asymmetric catalysis to biomedical engineering, addressing critical needs in both academia and industry. As research continues to uncover new uses for this compound, its relevance in cutting-edge scientific endeavors remains undeniable.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:215433-49-1)(R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid
A1007662
Purity:99%
Quantity:1g
Price ($):582.0
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